Cas no 2138074-50-5 (4-Chloro-2-methyl-1-(propan-2-yl)cyclohexane)
4-Chloro-2-methyl-1-(propan-2-yl)cyclohexane Chemical and Physical Properties
Names and Identifiers
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- 4-chloro-2-methyl-1-(propan-2-yl)cyclohexane
- EN300-1157298
- 2138074-50-5
- 4-Chloro-2-methyl-1-(propan-2-yl)cyclohexane
-
- Inchi: 1S/C10H19Cl/c1-7(2)10-5-4-9(11)6-8(10)3/h7-10H,4-6H2,1-3H3
- InChI Key: LXSMYKYPUUSISW-UHFFFAOYSA-N
- SMILES: ClC1CCC(C(C)C)C(C)C1
Computed Properties
- Exact Mass: 174.1175283g/mol
- Monoisotopic Mass: 174.1175283g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 0Ų
4-Chloro-2-methyl-1-(propan-2-yl)cyclohexane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1157298-1.0g |
4-chloro-2-methyl-1-(propan-2-yl)cyclohexane |
2138074-50-5 | 1g |
$0.0 | 2023-06-09 |
4-Chloro-2-methyl-1-(propan-2-yl)cyclohexane Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 4-Chloro-2-methyl-1-(propan-2-yl)cyclohexane
Comprehensive Overview of 4-Chloro-2-methyl-1-(propan-2-yl)cyclohexane (CAS No. 2138074-50-5)
4-Chloro-2-methyl-1-(propan-2-yl)cyclohexane (CAS No. 2138074-50-5) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This cyclohexane derivative is characterized by its unique structural features, including a chloro substituent at the 4-position, a methyl group at the 2-position, and an isopropyl group at the 1-position. The compound's molecular formula is C10H19Cl, and it exhibits a molecular weight of 174.71 g/mol. Its cyclohexane backbone and functional groups make it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and flavor and fragrance applications.
The growing interest in 4-Chloro-2-methyl-1-(propan-2-yl)cyclohexane is driven by its potential applications in green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly methodologies to synthesize such compounds, aligning with global trends toward reducing environmental impact. For instance, the use of catalytic processes and biodegradable solvents in the production of this compound has become a hot topic in academic and industrial circles. Additionally, its role in the synthesis of bioactive molecules has sparked discussions in forums and publications, making it a subject of frequent searches in scientific databases and AI-driven research tools.
One of the most frequently asked questions about CAS No. 2138074-50-5 revolves around its physicochemical properties. The compound is typically a colorless to pale yellow liquid with a characteristic odor. It has a boiling point of approximately 210–220°C and a density of around 0.95 g/cm3. These properties make it suitable for various industrial applications, including its use as a solvent or reagent in organic reactions. Its stability under normal conditions and compatibility with other chemicals further enhance its utility in laboratory settings and large-scale production.
Another area of interest is the synthetic routes for 4-Chloro-2-methyl-1-(propan-2-yl)cyclohexane. Common methods include the halogenation of corresponding cyclohexane derivatives or the alkylation of chlorocyclohexanes. Recent advancements in microwave-assisted synthesis and flow chemistry have also been explored to improve yield and efficiency. These innovations are particularly relevant to researchers looking for time-saving techniques and cost-effective solutions, which are often highlighted in SEO-optimized content and academic search queries.
The compound's potential in drug discovery is another key focus. Its structural motif is found in several therapeutic agents, particularly those targeting central nervous system (CNS) disorders and anti-inflammatory applications. This has led to a surge in patent filings and research papers, further solidifying its importance in medicinal chemistry. Users often search for structure-activity relationships (SAR) and derivative synthesis related to this compound, making it a trending topic in scientific literature and online databases.
In conclusion, 4-Chloro-2-methyl-1-(propan-2-yl)cyclohexane (CAS No. 2138074-50-5) is a multifaceted compound with broad applications in organic synthesis, material science, and pharmaceutical research. Its relevance to sustainable chemistry and innovative synthetic methods ensures its continued prominence in both academic and industrial spheres. As research progresses, this compound is likely to remain a subject of intense study and discussion, driven by its versatile utility and scientific significance.
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